BE“GHE Foundational & Exploratory

Check Availability & Pricing

Executive Summary: Resolving the Identity of
TPOP146

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: TPOP146
Cat. No.: B15572498
Get Quote
\ J

This technical guide addresses the inquiry on "TPOP146 for probing TSPO function.” However,
a comprehensive review of scientific literature and chemical supplier databases reveals a
significant discrepancy regarding the molecular target of TPOP146. Publicly available data,
including a specific CAS number, overwhelmingly identify TPOP146 as a selective inhibitor of
the CBP/p300 bromodomain, an epigenetic regulator. There is no peer-reviewed scientific
evidence to support its function as a probe for the Translocator Protein (TSPO).

Therefore, this document is structured in two parts to provide a thorough and accurate
resource:

e Part 1: TPOP146 as a CBP/p300 Bromodomain Inhibitor. This section serves as an in-depth
technical guide on the known entity TPOP146 (CAS 2018300-62-2). It details its mechanism
of action, quantitative binding data, relevant signaling pathways, and standard experimental
protocols for its characterization.

e Part 2: A General Technical Guide for Probing TSPO Function. This section fulfills the user's
interest in the methodology of using a chemical probe for TSPO. It describes the function of
TSPO, provides quantitative data for well-established TSPO ligands as examples, and
outlines the experimental workflows used to characterize such probes.
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This dual approach ensures that the information provided is scientifically accurate while still
addressing the methodological aspects of the original query.

Part 1: TPOP146 - A Selective CBP/p300
Bromodomain Inhibitor

TPOP146 (CAS 2018300-62-2) is a selective, benzoxazepine-based chemical probe that
targets the bromodomains of the homologous histone acetyltransferases (HATs) CREB-binding
protein (CBP) and p300.[1] These proteins are crucial transcriptional co-activators that regulate
gene expression by acetylating histones and other proteins.[1][2] The bromodomain of
CBP/p300 specifically recognizes acetylated lysine residues, tethering the complex to
chromatin to facilitate transcription. By competitively binding to this acetyl-lysine pocket,
TPOP146 disrupts the assembly of transcription complexes at specific gene loci, thereby
modulating the expression of genes involved in proliferation and survival, such as MYC and
androgen receptor (AR) targets.[1][3][4]

Quantitative Data for TPOP146 and Related CBP/p300
Inhibitors

The following table summarizes the binding affinity of TPOP146 for its primary target and key
selectivity counter-screen. For context, data for other common CBP/p300 inhibitors are also
included.
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Target Target Reference(s
Compound . . Parameter Value
Domain Protein )
Bromodomai
TPOP146 CBP Kd 134 nM [3][5][6]
n
. 5.02 uM
Bromodomai
BRD4(1) Kd (>37-fold [5][6]
n
selective)
C646 HAT Domain p300 Ki 400 nM [718]
Bromodomai
GNE-049 CBP IC50 1.1 nM [2][4]
n
Bromodomai
p300 IC50 2.3nM [2][4]
n
MV-4-11 cells
Cell-based (MYC EC50 14 nM [4]

expression)

Signaling Pathway Visualization

The diagram below illustrates the mechanism of CBP/p300 as a transcriptional co-activator and
the inhibitory action of TPOP146.
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Tethers Complex

Mechanism of CBP/p300 inhibition by TPOP146.

Experimental Protocols

This protocol outlines a standard method to determine the concentration of TPOP146 that
inhibits cell proliferation by 50% (1C50).

o Cell Seeding: Seed cancer cells (e.g., MV-4-11, LNCaP) into a 96-well plate at a density of
5,000-10,000 cells/well in complete culture medium and incubate for 24 hours to allow for
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adherence.[7]

e Compound Preparation: Prepare a stock solution of TPOP146 in DMSO. Create a series of
2-fold serial dilutions in culture medium to cover a broad concentration range (e.g., 1 nM to
10 pM). Include a vehicle control (DMSO at the highest concentration used).[7]

o Treatment: Remove the medium from the cells and add 100 pL of the TPOP146 dilutions or
vehicle control to the appropriate wells.

 Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator.

 Viability Measurement: Add a viability reagent such as MTT or a resazurin-based reagent
(e.g., CellTiter-Glo®) to each well according to the manufacturer's instructions. Incubate for
the recommended time (e.g., 1-4 hours).

o Data Acquisition: Measure absorbance or luminescence using a microplate reader.

o Data Analysis: Normalize the data to the vehicle-treated control wells (representing 100%
viability). Plot the normalized response against the logarithm of the TPOP146 concentration
and fit the data using a non-linear regression model (e.g., four-parameter logistic curve) to
calculate the IC50 value.

This protocol determines if TPOP146 engages its target in cells by measuring changes in
histone H3 lysine 27 acetylation (H3K27ac), a direct product of CBP/p300 activity, at a specific
gene promoter like MYC.[7]

o Cell Treatment: Culture cells to ~80% confluency and treat with TPOP146 at a relevant
concentration (e.g., 1 uM) or vehicle control for 6-24 hours.

e Cross-linking: Add formaldehyde directly to the culture medium to a final concentration of 1%
and incubate for 10 minutes at room temperature to cross-link proteins to DNA. Quench the
reaction by adding glycine.

o Cell Lysis and Chromatin Shearing: Harvest and lyse the cells to isolate the nuclei. Shear the
chromatin into fragments of 200-1000 bp using sonication or enzymatic digestion.
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e Immunoprecipitation: Pre-clear the chromatin lysate with Protein A/G beads. Incubate the
cleared lysate overnight at 4°C with an antibody specific for H3K27ac. Use a non-specific
IgG as a negative control.

e Immune Complex Capture: Add Protein A/G magnetic beads to the antibody-chromatin
mixture to capture the immune complexes.

e Washing and Elution: Wash the beads extensively to remove non-specifically bound
chromatin. Elute the chromatin from the antibody/bead complex.

» Reverse Cross-linking and DNA Purification: Reverse the formaldehyde cross-links by
heating the eluate at 65°C. Treat with RNase A and Proteinase K, then purify the DNA using
a standard column-based Kit.

e Analysis by qPCR: Use the purified DNA as a template for quantitative PCR (qPCR) with
primers designed to amplify the promoter or enhancer region of a known CBP/p300 target
gene (e.g., MYC). Analyze the relative enrichment of H3K27ac at the target site in TPOP146-
treated samples compared to vehicle-treated samples.

Part 2: Probing Translocator Protein (TSPO)
Function - A General Guide

The Translocator Protein (TSPO) is an 18 kDa protein primarily located on the outer
mitochondrial membrane.[9][10] It is involved in several key cellular processes, including the
transport of cholesterol into mitochondria (a rate-limiting step in steroidogenesis), regulation of
apoptosis, and mitochondrial bioenergetics.[11][12] TSPO expression is low in the healthy brain
but is significantly upregulated in activated microglia and macrophages during
neuroinflammation, making it a valuable biomarker for neurological diseases.[10][13]

Quantitative Data for Exemplary TSPO Ligands

Probing TSPO function requires well-characterized ligands with high affinity and selectivity. The
following table provides binding data for several widely used TSPO ligands.
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. Chemical Value (Ki, Reference(s
Ligand Parameter Notes
Class nM) )
Prototypical
Isoquinoline ) "first-
(R)-PK11195 ] Ki ~3-10 _ [14][15]
Carboxamide generation”
ligand.
"Agonist”
) ) ligand,
Benzodiazepi ) i
Ro05-4864 Ki ~1-3 stimulates [15][16]
ne
steroidogene
Sis.
"Second-
generation"
ligand,
PBR28 Aryloxyanilide  Ki (HAB) ~2.2-2.9 sensitive to [17]
rs6971
polymorphis
m.
LAB: Low-
Affinity
Ki (LAB) ~187-237 Binder; HAB: [17]
High-Affinity
Binder.
High-affinity
Phenoxyphen ) "second-
DAA1106 _ Ki ~0.04-0.19 _ [14]
ylacetamide generation"
ligand.
High-affinity
Imidazopyridi ) ligand
CB251 Ki 0.27 [18]

ne Acetamide

developed for

PET imaging.
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The diagram below outlines the central functions of TSPO at the mitochondrial level.
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Key functions of the Translocator Protein (TSPO).

Experimental Protocols

This protocol is a standard method to determine the binding affinity (Ki) of a novel, non-

radiolabeled compound (like a hypothetical TSPO probe) by measuring its ability to compete
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with a known radioligand for binding to TSPO.

o Tissue/Cell Preparation: Prepare mitochondrial fractions from a tissue with high TSPO
expression (e.g., rat kidney) or from cells overexpressing human TSPO. Homogenize the
tissue in a suitable buffer and perform differential centrifugation to isolate the mitochondrial
pellet. Resuspend the pellet in assay buffer.

o Assay Setup: In a 96-well plate, set up the assay in triplicate. Include wells for:

o Total Binding: Radioligand + assay buffer.

o Non-specific Binding (NSB): Radioligand + a high concentration of a known, potent TSPO
ligand (e.g., 10 uM PK11195) to saturate all specific binding sites.

o Competition: Radioligand + serial dilutions of the novel test compound (e.g., from 0.1 nM
to 10 uM).

e Reagent Addition: Add the mitochondrial preparation (protein concentration typically 10-50 p
g/well ) to all wells. Add a fixed, low concentration of a suitable TSPO radioligand (e.qg.,
[BH]PK11195 at ~1 nM) to all wells.

 Incubation: Incubate the plate for 60-90 minutes at room temperature with gentle agitation to
reach binding equilibrium.

e Harvesting: Rapidly terminate the binding reaction by filtering the contents of each well
through a glass fiber filter mat using a cell harvester. This separates the bound radioligand
(trapped on the filter) from the unbound radioligand.

e Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining
unbound radioligand.

» Detection: Dry the filter mats, add scintillation cocktail, and measure the radioactivity (in
counts per minute, CPM) using a microplate scintillation counter.

o Data Analysis:

o Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).
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o For the competition wells, calculate the percentage of specific binding at each
concentration of the test compound.

o Plot the percentage of specific binding against the logarithm of the test compound
concentration to generate a competition curve.

o Use non-linear regression to determine the IC50 of the test compound.

o Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki =I1C50/ (1 +
[L}/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant
for TSPO.

The development of a TSPO probe for in vivo imaging with Positron Emission Tomography
(PET) follows a rigorous workflow.

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572498?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

1. Lead Compound

Identification & Synthesis

2. In Vitro Characterization

« Design novel ligand
 Synthesize cold standard

» Determine Ki (Binding Assay)
3. Radiosynthesis * Assess selectivity & specificity
* Measure lipophilicity (logP)

« Develop labeling precursor
* Optimize radiosynthesis with
11C or 18F
» Determine radiochemical purity

4. Preclinical In Vivo Evaluation

« Ex vivo biodistribution

* In vivo PET imaging in healthy
and disease models (e.g., neuroinflammation)
» Metabolite analysis

5. Clinical Translation

» Dosimetry & toxicology studies
« First-in-human PET scans
 Quantification & kinetic modeling

Click to download full resolution via product page

Workflow for the development of a TSPO PET imaging probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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